7-(1,3-benzodioxol-5-yl)-2-phenyl[1,2,4]triazolo[1,5-a]pyrimidine

• IUPAC Name: 7-(1,3-benzodioxol-5-yl)-2-phenyl-[1,2,4]triazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C18H12N4O2/c1-2-4-12(5-3-1)17-20-18-19-9-8-14(22(18)21-17)13-6-7-15-16(10-13)24-11-23-15/h1-10H,11H2
• InChI Key: UHMYITIPUYTXCH-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C3=CC=NC4=NC(=NN34)C5=CC=CC=C5
• Molecular Formula: C18H12N4O2
• Molecular Weight: 316.3 g/mol

Description

7-(1,3-benzodioxol-5-yl)-2-phenyl[1,2,4]triazolo[1,5-a]pyrimidine, also known as BDP, is a novel chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Mechanism of Action

7-(1,3-benzodioxol-5-yl)-2-phenyl[1,2,4]triazolo[1,5-a]pyrimidine exerts its biological effects through the inhibition of tubulin polymerization, which is essential for cell division and proliferation. 7-(1,3-benzodioxol-5-yl)-2-phenyl[1,2,4]triazolo[1,5-a]pyrimidine binds to the colchicine-binding site on tubulin and disrupts microtubule assembly, leading to cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
7-(1,3-benzodioxol-5-yl)-2-phenyl[1,2,4]triazolo[1,5-a]pyrimidine has been shown to exhibit potent anticancer activity through the induction of apoptosis and cell cycle arrest. 7-(1,3-benzodioxol-5-yl)-2-phenyl[1,2,4]triazolo[1,5-a]pyrimidine has also been shown to have neuroprotective effects through the inhibition of oxidative stress and the modulation of neurotransmitter signaling pathways.

Advantages and Limitations for Lab Experiments

One of the major advantages of 7-(1,3-benzodioxol-5-yl)-2-phenyl[1,2,4]triazolo[1,5-a]pyrimidine is its potent anticancer activity against a wide range of cancer cell lines. Furthermore, 7-(1,3-benzodioxol-5-yl)-2-phenyl[1,2,4]triazolo[1,5-a]pyrimidine has been shown to have low toxicity and high selectivity towards cancer cells, making it a promising candidate for further drug development. However, one of the limitations of 7-(1,3-benzodioxol-5-yl)-2-phenyl[1,2,4]triazolo[1,5-a]pyrimidine is its poor solubility, which may limit its bioavailability and efficacy in vivo.

Future Directions

Future research on 7-(1,3-benzodioxol-5-yl)-2-phenyl[1,2,4]triazolo[1,5-a]pyrimidine should focus on further elucidating its mechanism of action and exploring its potential applications in various fields, including drug discovery, cancer research, and neuroscience. Furthermore, the development of more efficient synthesis methods and the optimization of 7-(1,3-benzodioxol-5-yl)-2-phenyl[1,2,4]triazolo[1,5-a]pyrimidine's pharmacokinetic properties may lead to the development of more effective 7-(1,3-benzodioxol-5-yl)-2-phenyl[1,2,4]triazolo[1,5-a]pyrimidine-based drugs.

Synthesis Methods

7-(1,3-benzodioxol-5-yl)-2-phenyl[1,2,4]triazolo[1,5-a]pyrimidine can be synthesized through a multi-step process that involves the reaction of 3,4-methylenedioxyphenylacetonitrile with hydrazine hydrate to form 3,4-methylenedioxyphenylhydrazine. This intermediate is then reacted with phenyl isothiocyanate to form 7-(1,3-benzodioxol-5-yl)-2-phenyl[1,2,4]triazolo[1,5-a]pyrimidine.

Scientific Research Applications

7-(1,3-benzodioxol-5-yl)-2-phenyl[1,2,4]triazolo[1,5-a]pyrimidine has been extensively studied for its potential applications in various fields, including drug discovery, cancer research, and neuroscience. 7-(1,3-benzodioxol-5-yl)-2-phenyl[1,2,4]triazolo[1,5-a]pyrimidine has been shown to exhibit potent anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. Furthermore, 7-(1,3-benzodioxol-5-yl)-2-phenyl[1,2,4]triazolo[1,5-a]pyrimidine has been shown to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.